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Bibliometric Analysis of Edaravone Research

A 2025 bibliometric analysis of publications from 2000 to 2024 provides a data-driven overview of the field

[1] [2] [3]. The findings reveal a significant and growing body of research, with distinct geographic and

thematic clusters.

Global Research Output and Influence (2000-2024) The table below summarizes contributions from the

top 10 most prolific countries, highlighting both volume and impact of research [2].

Rank Country Publications Citations Average Citations per Paper h-Index
1 China 566 9,755 17.42 49
2 Japan 492 13,044 27.01 53
3 USA 152 3,547 24.80 33
4 India 45 790 19.75 17
5 Italy 35 548 17.13 14
6 Turkey 33 275 9.17 11
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Rank Country Publications Citations Average Citations per Paper h-Index
7 UK 26 274 10.96 11

8 Australia 25 601 10.96 15

9 South Korea 25 319 25.04 9

10 Iran 22 160 13.87 8

Key Research Institutions and Focus Areas The research is driven by several leading institutions globally.

The analysis identified four major research clusters, which represent the core areas of scientific inquiry [1]

[2] [3]:

¢ Free radical scavenging and antioxidant mechanisms.
e Cerebral infarction and acute ischemic stroke.

¢ Amyotrophic lateral sclerosis (ALS).

e Oxidative stress in various pathological conditions.

The leading institutions contributing to these areas are [2]:

¢ Mitsubishi Tanabe Pharma Corporation (Japan)
e Okayama University (Japan)

e China Pharmaceutical University (China)

e Harvard University (USA)

Emerging Mechanisms and Experimental Insights

Beyond its well-known role as a free-radical scavenger, recent studies have uncovered novel mechanisms of

action for edaravone.

Activation of GDNF/RET Neurotrophic Signaling A pivotal 2022 study revealed a previously
unrecognized mechanism where edaravone activates the GDNF (Glial Cell Line-Derived Neurotrophic
Factor) and its receptor, RET, signaling pathway [4]. This discovery was made using a rapid, efficient model

of mRNA-induced motor neurons (miMNs) derived from human induced pluripotent stem cells (iPSCs).

The experimental workflow and key finding are summarized below:
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This discovery is significant as it suggests edaravone not only protects cells from damage but also actively
promotes pro-survival signaling. The study found that edaraveme could replace the requirement for
exogenous BDNF and GDNF to support long-term motor neuron survival and maturation in vitro [4].
Furthermore, a combination of edaravone and GDNF provided superior protection against oxidative stress-
induced neurotoxicity compared to either treatment alone, suggesting a potential combination therapy

strategy for ALS [4].

Emerging Research Trends and Applications

The bibliometric analysis and recent reviews point to several key emerging trends that are shaping the future

of edaravone research [1] [3] [5].

o Exploration of New Formulations: To address the limitations of intravenous administration (e.g.,
cost, patient burden), a bioequivalent oral suspension of edaravone has been developed and
approved [5] [6]. This represents a major shift in treatment paradigms, improving accessibility and

convenience for patients with chronic conditions like ALS.

e Multi-Target Drug Derivatives: A major trend is the functionalization of the edaravene scaffold to
create multi-target drugs. The most prominent example is edaravone dexborneol, a combination that
retains edaravone's free-radical scavenging ability while adding the anti-inflammatory properties of
dexborneol [2] [3] [5]. Clinical trials have demonstrated enhanced efficacy in treating acute ischemic

stroke [3].

+ Expansion into New Disease Areas: Research is actively exploring the drug's potential beyond ALS

and stroke. Promising areas include [1] [3] [5]:

o Alzheimer's disease

o Parkinson's disease

o Traumatic brain injury (TBI) The driving hypothesis is that reducing oxidative stress and
inflammation could have therapeutic benefits across a wide spectrum of neurological disorders.

Key Considerations for Research and Development

For professionals in the field, the following points are critical for guiding future work:
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e Focus on Combination Therapies: The discovery of edaravone's effect on the GDNF/RET pathway
provides a strong rationale for exploring its use in combination with other neurotrophic factors or
drugs to achieve synergistic effects [4] [5].

¢ Leverage Advanced Disease Models: The use of efficient iPSC-derived models, like the miMN
system, is crucial for high-throughput screening and for understanding drug mechanisms in a human
genetic context [4].

e Address Cost and Accessibility Challenges: The high cost of treatment remains a significant
barrier [5] [6]. Research into cost-effective formulations and generic versions is essential for wider
patient access.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Frontiers and Emerging Trends in Edaravone ... Research [pubmed.ncbi.nim.nih.gov]
2. Frontiers and Emerging Trends in Edaravone Research [pmc.ncbi.nim.nih.gov]

3. Frontiers and Emerging Trends in Edaravone ... Research [dovepress.com]

4. Edaravone activates the GDNF/RET neurotrophic signaling ... [pmc.ncbi.nlm.nih.gov]
5. Edaravone: Advances on cytoprotective effects ... [sciencedirect.com]

6. Edaravone Oral Suspension (Radicava) - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [edaravone research trends and emerging applications bibliometric
analysis]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b526867#edaravone-research-trends-and-emerging-

applications-bibliometric-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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